Cas no 56310-12-4 (piperazinium iodide)

• Product Name: piperazinium iodide
• CAS No: 56310-12-4
• MF: C₄H₁₁IN₂
• MW: 214.048012971878
• CID: 5575280
• PubChem ID: 3018278
• Update Time: 2025-04-23

piperazinium iodide Chemical and Physical Properties

Names and Identifiers

• Piperazine, monohydriodide (9CI)
• Piperazinium monoiodide
• 56310-12-4
• SCHEMBL10597813
• MCEUCOMSCDMLPY-UHFFFAOYSA-N
• Piperazine hydroiodide
• piperazine;hydroiodide
• 71850-05-0
• EINECS 276-088-1
• NS00090946
• piperazine hydriodide
• G86158
• Piperazine--hydrogen iodide (1/1)
• Piperazine, dihydriodide
• DTXSID90992566
• piperazinium iodide

• Inchi： 1S/C4H10N2.HI/c1-2-6-4-3-5-1;/h5-6H,1-4H2;1H
• InChI Key： MCEUCOMSCDMLPY-UHFFFAOYSA-N
• SMILES： N1CCNCC1.I

Computed Properties

• Exact Mass: 213.99670g/mol
• Monoisotopic Mass: 213.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on piperazinium iodide

Piperazine, hydriodide (1:1) (CAS No. 56310-12-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Piperazine, hydriodide (1:1), with the chemical identifier CAS No. 56310-12-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This zwitterionic compound, formed by the reaction of piperazine with hydroiodic acid in a 1:1 molar ratio, has garnered attention due to its versatile applications and structural properties. The unique combination of nitrogen atoms in its backbone imparts a distinctive reactivity that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Piperazine, hydriodide (1:1) consists of a six-membered ring containing two nitrogen atoms, each bonded to two hydrogen atoms and one carbon atom. The presence of these nitrogen atoms makes it a potent nucleophile, capable of participating in various organic reactions such as condensation, alkylation, and acylation. When combined with hydroiodic acid, the compound forms a stable salt that enhances its solubility in polar solvents, making it more accessible for synthetic applications.

In recent years, Piperazine, hydriodide (1:1) has been extensively studied for its role in the development of novel therapeutic agents. Its ability to act as a ligand in coordination chemistry has led to the discovery of new metal complexes with potential antimicrobial and anticancer properties. For instance, researchers have explored its use in designing complexes with transition metals such as copper and platinum, which exhibit promising activity against resistant bacterial strains and tumor cells.

One of the most compelling areas of research involving Piperazine, hydriodide (1:1) is its application in the synthesis of antipsychotic and antidepressant drugs. The piperazine moiety is a common structural feature in many psychotropic medications due to its ability to modulate neurotransmitter activity. Recent studies have highlighted its role in developing next-generation antipsychotics with improved efficacy and reduced side effects. The hydriodide form enhances the stability and bioavailability of these compounds, making them more suitable for clinical use.

The compound's significance extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of Piperazine, hydriodide (1:1) have been investigated for their potential as herbicides and fungicides. Their ability to interfere with metabolic pathways in pests makes them effective at controlling plant diseases without harming beneficial organisms. Additionally, in material science, the unique properties of this compound have been exploited to develop novel polymers and coatings with enhanced durability and chemical resistance.

The synthesis of Piperazine, hydriodide (1:1) is typically achieved through a straightforward reaction between piperazine and hydroiodic acid under controlled conditions. The reaction is exothermic and requires careful monitoring to ensure complete conversion without side products. Advances in catalytic methods have improved the efficiency of this process, allowing for larger-scale production with minimal waste generation. These improvements align with the growing emphasis on sustainable chemistry practices in industrial applications.

From a regulatory perspective, Piperazine, hydriodide (1:1) is classified as a non-controlled substance under most international guidelines, facilitating its use in research without stringent regulatory hurdles. However, researchers must adhere to standard laboratory safety protocols due to its reactivity and potential irritant properties. Proper handling procedures include using personal protective equipment (PPE) such as gloves and goggles when handling the compound.

The future prospects for Piperazine, hydriodide (1:1) are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that could further enhance its accessibility and utility. Collaborative efforts between academia and industry are expected to drive innovation in drug discovery programs where this compound plays a pivotal role. As our understanding of molecular interactions deepens, so too will the applications of this versatile chemical entity.

In conclusion, Piperazine, hydriodide (1:1) stands as a testament to the ingenuity within chemical research. Its broad applicability across multiple disciplines underscores its importance as a building block for future advancements. By leveraging its unique properties through innovative synthetic strategies, scientists continue to push the boundaries of what this remarkable compound can achieve.